Cas no 133762-83-1 (6-Chloropurin-9-yl)

6-Chloropurin-9-yl structure
6-Chloropurin-9-yl structure
Product Name:6-Chloropurin-9-yl
CAS No:133762-83-1
MF:C5H3ClN4
MW:154.557118654251
CID:1233960
PubChem ID:5359277
Update Time:2025-04-20

6-Chloropurin-9-yl Chemical and Physical Properties

Names and Identifiers

    • 6-Chloropurin-9-yl
    • 6-Chloro-9H-purin-9-yl
    • 9H-purin-9-yl, 6-chloro-
    • J-514884
    • US9138393, 6-Chloropurine
    • PS-3424
    • NSC-744
    • OH8700156W
    • 133762-83-1
    • AG-670/31548001
    • 6-CHLOROPURINE
    • ALBB-006044
    • 6-Chloropurine, crystalline
    • UNII-OH8700156W
    • US9144538, 6-Chloropurine
    • InChI=1/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)
    • ES4
    • CS-W008651
    • CCG-266258
    • 6-chloro-purine
    • DB-007147
    • 6-chloro-7H-purine
    • SCHEMBL21121896
    • AKOS000267571
    • 6-Chloro-9H-purine
    • 87-42-3
    • AC-3252
    • SK 6048
    • ClP
    • BDBM181123
    • NSC 744
    • 6-Chloropurine, >=95.0% (HPLC)
    • 111055-92-6
    • CCRIS 3908
    • ZKBQDFAWXLTYKS-UHFFFAOYSA-
    • 1H-Purine, 6-chloro-
    • WLN: T56 BM DN FN HNJ IG
    • 6-chloropurin
    • CHEBI:177625
    • AB02899
    • Purine, 6-chloro-
    • W-104024
    • SCHEMBL9081
    • DTXSID00861673
    • X 47
    • F0001-2162
    • AI3-26401
    • MFCD00075825
    • s4801
    • NS00041124
    • Q27285654
    • 3kqo
    • 6-chlor-7H-purin
    • 6-Chloro-1H-purine
    • CHEMBL140037
    • 6-Chloropurine, >=99%
    • AM20110246
    • BP-10522
    • STK501251
    • SY004779
    • 6-Chloropurine, 99%
    • BCP27820
    • AKOS005259271
    • Z295458158
    • 6-Chloro-9H-purine;6-chloro-7H-purine
    • EINECS 201-745-6
    • STR05267
    • 6-CHLOROPURINE [MI]
    • EN300-30395
    • PD088415
    • NSC744
    • HY-Y0247
    • 6-Chlorpurine
    • 6-CP
    • Inchi: 1S/C5H3ClN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)
    • InChI Key: ZKBQDFAWXLTYKS-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)N=CN2

Computed Properties

  • Exact Mass: 154.00479
  • Monoisotopic Mass: 154.0046238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.46
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